Cas no 886501-09-3 (3-Chloro-2,4-difluorobenzyl Alcohol)

• Product Name: 3-Chloro-2,4-difluorobenzyl Alcohol
• CAS No: 886501-09-3
• MF: C₇H₅ClF₂O
• MW: 178.563808202744
• MDL: MFCD04116002
• CID: 712860
• PubChem ID: 3613649
• Update Time: 2024-10-26

3-Chloro-2,4-difluorobenzyl Alcohol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol,3-chloro-2,4-difluoro-
• (3-chloro-2,4-difluorophenyl)methanol
• 3-CHLORO-2,4-DIFLUOROBENZYL ALCOHOL
• 4-Bromo-3-chloro-2-fluorobenzyl alcohol
• JRD-1554
• PC5442
• 3-Chloro-2,4-difluorobenzenemethanol (ACI)
• 3-Chloro-2,4-difluoro-benzyl alcohol
• E89769
• DTXSID10394220
• 886501-09-3
• CS-0194790
• DB-304498
• MFCD04116002
• OTKPKQYYPKSFPG-UHFFFAOYSA-N
• 3-Chloro-2,4-difluorobenzylalcohol
• EN300-1986281
• SCHEMBL2177099
• AKOS015956811
• (3-chloro-2,4-difluoro-phenyl)methanol
• 3-Chloro-2,4-difluorobenzyl Alcohol

• MDL： MFCD04116002
• Inchi： 1S/C7H5ClF2O/c8-6-5(9)2-1-4(3-11)7(6)10/h1-2,11H,3H2
• InChI Key： OTKPKQYYPKSFPG-UHFFFAOYSA-N
• SMILES： FC1C(Cl)=C(F)C(CO)=CC=1

Computed Properties

• Exact Mass: 178.00000
• Monoisotopic Mass: 178
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.9

Experimental Properties

• Density: 1.444
• Boiling Point: 237.3°C at 760 mmHg
• Flash Point: 97.3°C
• Refractive Index: 1.52
• PSA: 20.23000
• LogP: 2.11050
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

3-Chloro-2,4-difluorobenzyl Alcohol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl alcohols